Cas no 58928-64-6 (Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester)

• Product Name: Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester
• CAS No: 58928-64-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 340422
• PubChem ID: 12292030
• Update Time: 2025-04-19

Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 1-methyl-2-oxo-, ethyl ester
• ethyl 2-(1-methyl-2-oxocyclopentyl)acetate
• QQGRKXOXTHCAOY-UHFFFAOYSA-N
• FT-0759061
• DTXSID70485062
• 1-methyl-2-oxocyclopentane acetic acid ethyl ester
• SCHEMBL6821512
• ethyl (1-methyl-2-oxocyclopentyl)acetate
• 58928-64-6

• Inchi： 1S/C10H16O3/c1-3-13-9(12)7-10(2)6-4-5-8(10)11/h3-7H2,1-2H3
• InChI Key： QQGRKXOXTHCAOY-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C)CC(=O)OCC

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37